1,2-thiazole-5-sulfonamide
Overview
Description
1,2-Thiazole-5-sulfonamide (TSA) is a heterocyclic sulfur-containing compound with a wide range of applications in the pharmaceutical, agricultural, and material sciences. It is a versatile compound that can be used as a starting material for the synthesis of various organic compounds and as a reagent for the synthesis of other sulfur-containing compounds. The structure of TSA consists of two nitrogen atoms, one sulfur atom, and one oxygen atom. TSA is an important intermediate in the synthesis of various organic compounds and can be used as a catalyst in organic reactions.
Mechanism of Action
1,2-thiazole-5-sulfonamide is a versatile compound that can act as both a nucleophile and an electrophile in organic reactions. As a nucleophile, it can react with electrophilic species such as alkyl halides and carbonyls to form new carbon-sulfur bonds. As an electrophile, it can react with nucleophilic species such as amines and alcohols to form new carbon-sulfur bonds.
Biochemical and Physiological Effects
1,2-thiazole-5-sulfonamide has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain types of bacteria and fungi, and it has also been found to have anti-inflammatory and antifungal activity. In addition, 1,2-thiazole-5-sulfonamide has been found to inhibit the activity of certain enzymes, such as cytochrome P450 and topoisomerase II.
Advantages and Limitations for Lab Experiments
1,2-thiazole-5-sulfonamide is a versatile compound that has a wide range of applications in the laboratory. It is relatively inexpensive and can be easily synthesized from readily available starting materials. It is also relatively stable and can be stored for long periods of time without significant degradation. However, 1,2-thiazole-5-sulfonamide is a toxic compound and should be handled with care. In addition, it is not soluble in water and must be dissolved in organic solvents before use.
Future Directions
The potential applications of 1,2-thiazole-5-sulfonamide are vast and include the synthesis of pharmaceuticals, agrochemicals, and materials. In addition, 1,2-thiazole-5-sulfonamide could be used as a catalyst in organic reactions and as a ligand for metal complexes. It could also be used in the synthesis of polymers and as a reagent in the synthesis of other sulfur-containing compounds. Finally, further research could be done to explore the biochemical and physiological effects of 1,2-thiazole-5-sulfonamide, as well as its potential toxicity.
Synthesis Methods
1,2-thiazole-5-sulfonamide can be synthesized by a variety of methods. The most common method is the reaction of an alkyl halide and ammonium thiocyanate in the presence of a base. This reaction produces a thiocyanate salt, which can then be converted to 1,2-thiazole-5-sulfonamide by treatment with a strong acid. Alternatively, 1,2-thiazole-5-sulfonamide can also be synthesized from the reaction of an alkyl halide and thiourea in the presence of a base.
Scientific Research Applications
1,2-thiazole-5-sulfonamide has been extensively studied in the scientific literature and has been found to have a wide range of applications. It has been used as a reagent in the synthesis of various organic compounds, as a catalyst in organic reactions, and as a building block for the synthesis of pharmaceuticals and agrochemicals. It has also been used in the synthesis of polymers and as a ligand for metal complexes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,2-thiazole-5-sulfonamide involves the reaction of 2-aminothiophenol with chlorosulfonic acid followed by cyclization with ammonia.", "Starting Materials": [ "2-aminothiophenol", "Chlorosulfonic acid", "Ammonia" ], "Reaction": [ "2-aminothiophenol is reacted with chlorosulfonic acid to form 2-chloro-5-sulfamoylbenzenethiol.", "The resulting compound is then cyclized with ammonia to form 1,2-thiazole-5-sulfonamide." ] } | |
CAS RN |
1934816-85-9 |
Product Name |
1,2-thiazole-5-sulfonamide |
Molecular Formula |
C3H4N2O2S2 |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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